Cas no 2320517-14-2 (1-{1-(5-methylthiophene-2-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole)

• Product Name: 1-{1-(5-methylthiophene-2-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole
• CAS No: 2320517-14-2
• MF: C₁₂H₁₄N₄OS
• MW: 262.330760478973
• CID: 5339871
• Update Time: 2025-05-23

1-{1-(5-methylthiophene-2-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-methyl-2-thienyl)[3-(1H-1,2,4-triazol-1-ylmethyl)-1-azetidinyl]-
• 1-{1-(5-methylthiophene-2-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole

• Inchi： 1S/C12H14N4OS/c1-9-2-3-11(18-9)12(17)15-4-10(5-15)6-16-8-13-7-14-16/h2-3,7-8,10H,4-6H2,1H3
• InChI Key： ZYRRLYIIHZEKIC-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=CC=1)(N1CC(CN2C=NC=N2)C1)=O

Additional information on 1-{1-(5-methylthiophene-2-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole

Recent Advances in the Study of 1-{1-(5-methylthiophene-2-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole (CAS: 2320517-14-2)

The compound 1-{1-(5-methylthiophene-2-carbonyl)azetidin-3-ylmethyl}-1H-1,2,4-triazole (CAS: 2320517-14-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazole core linked to a methylthiophene-carbonyl azetidine moiety, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a candidate for further drug development.

One of the key areas of research has focused on the compound's role as a potent inhibitor of specific kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound, including 2320517-14-2, exhibit high selectivity for JAK3 kinases, which are critical targets in autoimmune diseases. The study employed molecular docking and kinetic assays to elucidate the binding mechanism, revealing a unique interaction between the triazole ring and the kinase's ATP-binding site. These findings suggest potential applications in treating rheumatoid arthritis and other inflammatory disorders.

In addition to its kinase inhibitory activity, recent preclinical studies have investigated the compound's antimicrobial properties. A 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These results underscore its potential as a scaffold for developing novel antibiotics.

Structural modifications of 2320517-14-2 have also been a focus of recent research. A team at the University of Cambridge synthesized a series of analogs to enhance its pharmacokinetic profile, particularly its oral bioavailability and metabolic stability. Their findings, published in Chemical Communications (2024), revealed that introducing a fluorine atom at the 4-position of the triazole ring significantly improved the compound's half-life in rodent models. Such modifications could pave the way for clinical translation.

Despite these advancements, challenges remain in optimizing the compound's safety and efficacy. Toxicity studies in animal models have indicated dose-dependent hepatotoxicity, necessitating further structural refinements. Ongoing research aims to address these limitations while exploring additional therapeutic targets, such as its potential role in neurodegenerative diseases. Collaborative efforts between academia and industry are expected to accelerate the development of 2320517-14-2-based therapeutics in the coming years.